Cas no 104960-55-6 (3-Amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile)

• Product Name: 3-Amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile
• CAS No: 104960-55-6
• MF: C₁₅H₈F₃N₃S
• MW: 319.30433177948
• MDL: MFCD00855452
• CID: 135160
• PubChem ID: 712450
• Update Time: 2025-04-19

3-Amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile
• Thieno[2,3-b]pyridine-2-carbonitrile,3-amino-6-phenyl-4-(trifluoromethyl)-
• 3-amino-4-trifluoromethyl-6-phenyl-2-cyanothieno<2,3-b>pyridine
• MLS000590258
• SMR000217318
• HMS1396K18
• SR-01000644310-1
• Enamine_000942
• FT-0615015
• 104960-55-6
• AKOS000268248
• 3-AMINO-6-PHENYL-4-(TRIFLUOROMETHYL)THIENO(2,3-B)PYRIDINE-2-CARBONITRILE
• CS-0339626
• 3-amino-6-phenyl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinecarbonitrile
• DTXSID40351886
• CCG-55277
• 3-Amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile;tech., 85%
• cid_712450
• 3-Amino-6-phenyl-4-trifluoromethyl-thieno[2,3-b]pyridine-2-carbonitrile
• 3-azanyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile
• A801112
• CHEMBL1559958
• BDBM33818
• HMS2695A18
• MFCD00855452

• MDL： MFCD00855452
• Inchi： 1S/C15H8F3N3S/c16-15(17,18)9-6-10(8-4-2-1-3-5-8)21-14-12(9)13(20)11(7-19)22-14/h1-6H,20H2
• InChI Key： NIZDSIGQLYCWQN-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C2C1=NC(C1C=CC=CC=1)=CC=2C(F)(F)F)N

Computed Properties

• Exact Mass: 319.03900
• Monoisotopic Mass: 319.03910293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.5
• Melting Point: 236-238°C
• Boiling Point: 527.5°Cat760mmHg
• Flash Point: 272.8°C
• Refractive Index: 1.66
• PSA: 90.94000
• LogP: 5.01718

3-Amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines